Cas no 1705513-64-9 (1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]-2-[3-(trifluoromethyl)phenoxy]ethan-1-one)

• Product Name: 1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]-2-[3-(trifluoromethyl)phenoxy]ethan-1-one
• CAS No: 1705513-64-9
• MF: C₁₈H₁₈F₃NO₂S₂
• MW: 401.466232776642
• CID: 5550165
• Update Time: 2025-08-05

1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]-2-[3-(trifluoromethyl)phenoxy]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(7-thiophen-2-yl-1,4-thiazepan-4-yl)-2-[3-(trifluoromethyl)phenoxy]ethanone
• 1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]-2-[3-(trifluoromethyl)phenoxy]ethan-1-one

• Inchi： 1S/C18H18F3NO2S2/c19-18(20,21)13-3-1-4-14(11-13)24-12-17(23)22-7-6-16(26-10-8-22)15-5-2-9-25-15/h1-5,9,11,16H,6-8,10,12H2
• InChI Key： KNXUVCUKCVWVQC-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C2SC=CC=2)SCC1)COC1=CC=CC(C(F)(F)F)=C1

Additional information on 1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]-2-[3-(trifluoromethyl)phenoxy]ethan-1-one

Compound CAS No. 1705513-64-9: 1-[7-(Thiophen-2-yl)-1,4-thiazepan-4-yl]-2-[3-(trifluoromethyl)phenoxy]ethan-1-one

The compound with CAS No. 1705513-64-9, known as 1-[7-(Thiophen-2-yl)-1,4-thiazepan-4-yl]-2-[3-(trifluoromethyl)phenoxy]ethan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, including a thiazepane ring system, a thiophene moiety, and a trifluoromethyl-substituted phenoxy group, which collectively contribute to its intriguing chemical properties and potential therapeutic applications.

Recent studies have highlighted the importance of thiazepane derivatives in drug discovery, particularly due to their ability to modulate various biological targets. The presence of the thiophene ring in this compound adds an additional layer of complexity, as thiophene is known for its aromaticity and potential to engage in π–π interactions with biological molecules. Furthermore, the trifluoromethyl group attached to the phenoxy moiety enhances the compound's lipophilicity and stability, making it a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the thiazepane ring through cyclization reactions and the subsequent introduction of the thiophene and trifluoromethyl groups via nucleophilic substitution or coupling reactions. The optimization of these steps has been a focus of recent research efforts, with scientists aiming to improve yield and purity while maintaining the compound's structural integrity.

In terms of pharmacological activity, this compound has shown potential in several areas. Preclinical studies suggest that it may exhibit antimicrobial properties, particularly against Gram-positive bacteria. Additionally, its ability to inhibit certain enzymes associated with inflammatory processes has made it a candidate for anti-inflammatory drug development. Recent research has also explored its potential as a neuroprotective agent, with studies indicating that it may protect against oxidative stress-induced neuronal damage.

The structural versatility of this compound makes it an attractive scaffold for further modification. Researchers have been investigating the effects of substituting different groups on the thiazepane ring and thiophene moiety to enhance its bioavailability and efficacy. For instance, replacing the trifluoromethyl group with other electron-withdrawing or donating groups could potentially modulate its pharmacokinetic properties and target specificity.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability. Green chemistry principles are being integrated into its production processes to minimize waste and reduce environmental impact. This includes exploring catalysts that can facilitate key reactions under milder conditions and using renewable feedstocks wherever possible.

In conclusion, CAS No. 1705513-64-9 represents a cutting-edge molecule with significant potential in various therapeutic areas. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological research, positions it as a valuable tool in drug discovery and development. As ongoing studies continue to uncover its full spectrum of activities and applications, this compound is poised to make a meaningful contribution to the field of medicinal chemistry.